Cas no 32568-59-5 (Phenol, 4-ethenyl-, benzoate)
Phenol, 4-ethenyl-, benzoate structure
Product Name:Phenol, 4-ethenyl-, benzoate
CAS No:32568-59-5
MF:C15H14O3
MW:242.269864559174
CID:292935
PubChem ID:68518650
Update Time:2025-04-19
Phenol, 4-ethenyl-, benzoate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-ethenyl-, benzoate
- benzoic acid,4-ethenylphenol
- 32568-59-5
- SCHEMBL3118949
- benzoic acid;4-ethenylphenol
- Benzoic acid--4-ethenylphenol (1/1)
- DTXSID50738503
-
- Inchi: 1S/C8H8O.C7H6O2/c1-2-7-3-5-8(9)6-4-7;8-7(9)6-4-2-1-3-5-6/h2-6,9H,1H2;1-5H,(H,8,9)
- InChI Key: PNUMOLNURKGXQF-UHFFFAOYSA-N
- SMILES: OC1C=CC(C=C)=CC=1.OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 242.09432
- Monoisotopic Mass: 242.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Phenol, 4-ethenyl-, benzoate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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